Cas no 1503378-10-6 (2-[(2,4-DIMETHYLPHENYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID)

• Product Name: 2-[(2,4-DIMETHYLPHENYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID
• CAS No: 1503378-10-6
• MF: C₁₂H₁₂N₂O₂S
• MW: 248.300881385803
• CID: 4602709
• Update Time: 2025-11-02

2-[(2,4-DIMETHYLPHENYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 2-[(2,4-DIMETHYLPHENYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID

• Inchi： 1S/C12H12N2O2S/c1-7-3-4-9(8(2)5-7)14-12-13-6-10(17-12)11(15)16/h3-6H,1-2H3,(H,13,14)(H,15,16)
• InChI Key： IFEKVTPAWCZLGE-UHFFFAOYSA-N
• SMILES： S1C(C(O)=O)=CN=C1NC1=CC=C(C)C=C1C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on 2-[(2,4-DIMETHYLPHENYL)AMINO]-1,3-THIAZOLE-5-CARBOXYLIC ACID

Comprehensive Overview of 2-[(2,4-Dimethylphenyl)Amino]-1,3-Thiazole-5-Carboxylic Acid (CAS No. 1503378-10-6)

2-[(2,4-Dimethylphenyl)Amino]-1,3-Thiazole-5-Carboxylic Acid (CAS No. 1503378-10-6) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound belongs to the thiazole family, a class of heterocyclic compounds known for their diverse biological activities. The presence of both carboxylic acid and aryl amino functional groups in its structure makes it a versatile intermediate for synthesizing more complex molecules.

In recent years, the demand for thiazole derivatives has surged, driven by their applications in drug discovery and material science. Researchers are particularly interested in 2-[(2,4-Dimethylphenyl)Amino]-1,3-Thiazole-5-Carboxylic Acid due to its potential as a building block for antimicrobial agents and anti-inflammatory drugs. Its molecular framework allows for easy modification, enabling the development of targeted therapies for various diseases. This aligns with the growing trend of personalized medicine, where customized treatments are designed based on individual genetic profiles.

The compound's CAS No. 1503378-10-6 is frequently searched in academic and industrial databases, reflecting its relevance in cutting-edge research. One of the most common queries related to this compound is its synthetic route and purity standards, which are critical for ensuring reproducibility in experiments. Additionally, its solubility and stability under different conditions are often discussed, as these factors influence its applicability in formulations.

From an environmental perspective, 2-[(2,4-Dimethylphenyl)Amino]-1,3-Thiazole-5-Carboxylic Acid is also being explored for its role in green chemistry initiatives. Scientists are investigating eco-friendly synthesis methods to reduce waste and energy consumption, a topic that resonates with the global push for sustainable development. This compound's potential to contribute to biodegradable materials further enhances its appeal in industries aiming to minimize ecological footprints.

Another area of interest is the compound's spectroscopic properties, which are essential for characterization and quality control. Advanced techniques such as NMR and mass spectrometry are commonly employed to analyze its structure and purity. These methods are frequently searched alongside the compound's name, indicating their importance in research workflows.

In summary, 2-[(2,4-Dimethylphenyl)Amino]-1,3-Thiazole-5-Carboxylic Acid (CAS No. 1503378-10-6) is a multifaceted compound with broad applications in pharmaceuticals, agrochemicals, and materials science. Its unique structure and functional groups make it a valuable asset in modern research, particularly in the context of drug discovery and sustainability. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovation and development.